Cas no 421567-39-7 (4023-0762)

• Product Name: 4023-0762
• CAS No: 421567-39-7
• MF: C₃₀H₂₅FN₂O₄
• MW: 496.528911352158
• CID: 3049781
• PubChem ID: 5127864
• Update Time: 2025-04-21

4023-0762 Chemical and Physical Properties

Names and Identifiers

• 4023-0762
• AKOS001658783
• 421567-39-7
• 4-(2H-1,3-BENZODIOXOL-5-YL)-N-(3-FLUOROPHENYL)-2-METHYL-5-OXO-7-PHENYL-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE
• SR-01000472212-1
• HMS611C03
• 4-(1,3-benzodioxol-5-yl)-N-(3-fluorophenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
• 4-(Benzo[d][1,3]dioxol-5-yl)-N-(3-fluorophenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide
• AKOS021996844
• SR-01000472212
• AN-919/40668493
• Oprea1_533899
• 648-500-3
• ChemDiv1_008495
• Oprea1_167811

• Inchi： 1S/C30H25FN2O4/c1-17-27(30(35)33-22-9-5-8-21(31)15-22)28(19-10-11-25-26(14-19)37-16-36-25)29-23(32-17)12-20(13-24(29)34)18-6-3-2-4-7-18/h2-11,14-15,20,28,32H,12-13,16H2,1H3,(H,33,35)
• InChI Key： ULOHJNTYUAHSON-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(C1=C(C)NC2CC(C3C=CC=CC=3)CC(C=2C1C1=CC=C2C(=C1)OCO2)=O)=O

Computed Properties

• Exact Mass: 496.17983545Da
• Monoisotopic Mass: 496.17983545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 76.7Ų